Cas no 104943-22-8 (2,5-Pyrrolidinedione, 1-[(1-oxoheptyl)oxy]-)
2,5-Pyrrolidinedione, 1-[(1-oxoheptyl)oxy]-, is a specialized organic compound featuring a pyrrolidinedione core functionalized with a heptanoyloxy substituent. This structure imparts reactivity suitable for applications in organic synthesis, particularly as an intermediate in the preparation of more complex molecules. The compound’s heptyl chain enhances lipophilicity, making it useful in modifying solubility profiles or as a building block for surfactants and polymer precursors. Its pyrrolidinedione moiety offers potential for further derivatization, enabling crosslinking or conjugation reactions. The product is characterized by its stability under controlled conditions, ensuring consistent performance in synthetic workflows. Suitable for research and industrial applications, it provides a versatile platform for tailored chemical transformations.
104943-22-8 structure
Product Name:2,5-Pyrrolidinedione, 1-[(1-oxoheptyl)oxy]-
CAS No:104943-22-8
MF:C11H17NO4
MW:227.2569835186
MDL:MFCD22193887
CID:1150016
PubChem ID:59930691
Update Time:2025-05-28
2,5-Pyrrolidinedione, 1-[(1-oxoheptyl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Pyrrolidinedione, 1-[(1-oxoheptyl)oxy]-
- (2,5-dioxopyrrolidin-1-yl) heptanoate
- 104943-22-8
- 1-(Heptanoyloxy)pyrrolidine-2,5-dione
- W17220
- 2,5-DIOXOPYRROLIDIN-1-YL HEPTANOATE
- DTXSID40733320
- 2,5-DIOXOPYRROLIDIN-1-YLHEPTANOATE
- CS-0150025
- A1-31512
- BS-45366
- SCHEMBL828637
- MFCD22193887
-
- MDL: MFCD22193887
- Inchi: 1S/C11H17NO4/c1-2-3-4-5-6-11(15)16-12-9(13)7-8-10(12)14/h2-8H2,1H3
- InChI Key: TZOPRUAVCWAPKX-UHFFFAOYSA-N
- SMILES: O(C(CCCCCC)=O)N1C(CCC1=O)=O
Computed Properties
- Exact Mass: 227.11581
- Monoisotopic Mass: 227.11575802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 63.7Ų
Experimental Properties
- PSA: 63.68
2,5-Pyrrolidinedione, 1-[(1-oxoheptyl)oxy]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JE014-50mg |
2,5-Pyrrolidinedione, 1-[(1-oxoheptyl)oxy]- |
104943-22-8 | 95% | 50mg |
558.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JE014-200mg |
2,5-Pyrrolidinedione, 1-[(1-oxoheptyl)oxy]- |
104943-22-8 | 95% | 200mg |
1398.0CNY | 2021-07-14 | |
| Chemenu | CM554687-100mg |
2,5-Dioxopyrrolidin-1-yl heptanoate |
104943-22-8 | 95%+ | 100mg |
$79 | 2023-01-04 | |
| Chemenu | CM554687-250mg |
2,5-Dioxopyrrolidin-1-yl heptanoate |
104943-22-8 | 95%+ | 250mg |
$134 | 2023-01-04 | |
| Chemenu | CM554687-1g |
2,5-Dioxopyrrolidin-1-yl heptanoate |
104943-22-8 | 95%+ | 1g |
$363 | 2023-01-04 | |
| abcr | AB513042-250 mg |
2,5-Dioxopyrrolidin-1-yl heptanoate; . |
104943-22-8 | 250MG |
€233.90 | 2023-04-18 | ||
| abcr | AB513042-1 g |
2,5-Dioxopyrrolidin-1-yl heptanoate; . |
104943-22-8 | 1g |
€519.90 | 2023-04-18 | ||
| eNovation Chemicals LLC | Y1230870-1g |
2,5-Dioxopyrrolidin-1-yl heptanoate |
104943-22-8 | 95% | 1g |
$400 | 2024-06-03 | |
| abcr | AB513042-250mg |
2,5-Dioxopyrrolidin-1-yl heptanoate; . |
104943-22-8 | 250mg |
€206.20 | 2025-04-22 | ||
| abcr | AB513042-1g |
2,5-Dioxopyrrolidin-1-yl heptanoate; . |
104943-22-8 | 1g |
€572.10 | 2025-04-22 |
2,5-Pyrrolidinedione, 1-[(1-oxoheptyl)oxy]- Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
104943-22-8 (2,5-Pyrrolidinedione, 1-[(1-oxoheptyl)oxy]-) Related Products
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- 59156-70-6( RG/265 )
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